Cas no 156244-98-3 (2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene)

• Product Name: 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene
• CAS No: 156244-98-3
• MF: C₄₈H₇₂O₆
• MW: 745.081695556641
• MDL: MFCD32062915
• CID: 4477522
• Update Time: 2025-05-24

2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene Chemical and Physical Properties

Names and Identifiers

• 2-Triphenylenol, 3,6,7,10,11-pentakis(hexyloxy)-
• 3,6,7,10,11-Pentakis(hexyloxy)triphenylen-2-ol
• 2,3,6,7,10-Pentakis(hexyloxy)-11-hydroxytriphenylene
• 2-Hydroxy-3,6,7,10,11-pentakis(hexyloxy)triphenylene
• 3,6,7,10,11-Pentakis(hexyloxy)-2-triphenylenol
• IUYYUSKHZOXORT-UHFFFAOYSA-N
• 3,6,7,10,11-Penta(hexyloxy)triphenylene-2-ol
• 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene

• MDL： MFCD32062915
• Inchi： 1S/C48H72O6/c1-6-11-16-21-26-50-44-32-38-37(31-43(44)49)39-33-45(51-27-22-17-12-7-2)47(53-29-24-19-14-9-4)35-41(39)42-36-48(54-30-25-20-15-10-5)46(34-40(38)42)52-28-23-18-13-8-3/h31-36,49H,6-30H2,1-5H3
• InChI Key： IUYYUSKHZOXORT-UHFFFAOYSA-N
• SMILES： O(CCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCC)OCCCCCC)O)OCCCCCC)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 30
• Complexity: 916
• Topological Polar Surface Area: 66.4

Experimental Properties

• Melting Point: 50°C(lit.)

Additional information on 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene

2-Hydroxy-3,6,7,10,11-Pentahexyloxytriphenylene: A Comprehensive Overview

2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene, also known by its CAS number 156244-98-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its tricyclic aromatic system with multiple substituents, including hydroxyl and hexyloxy groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and potential industrial applications.

The synthesis of 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the construction of such complex molecules. Researchers have explored the use of transition metal catalysts to facilitate key transformations, thereby improving the overall yield and purity of the compound.

One of the most notable aspects of this compound is its potential application in advanced materials. The tricyclic aromatic system provides a rigid framework that can be utilized in the development of high-performance polymers or as a building block for functional materials. For instance, studies have shown that derivatives of this compound can exhibit enhanced thermal stability and mechanical properties when incorporated into polymer matrices. These attributes make it a promising candidate for use in aerospace and automotive industries where durable materials are essential.

In addition to its material applications, 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene has also been investigated for its electronic properties. The conjugated aromatic system allows for efficient electron delocalization, which is advantageous in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on modifying the substituents to fine-tune the electronic characteristics of the molecule, thereby enhancing its performance in these devices.

The hydroxyl groups present in the molecule also contribute to its reactivity and versatility. These groups can undergo various chemical transformations, enabling further functionalization to tailor the compound's properties for specific applications. For example, esterification or etherification reactions can modify the surface chemistry of the molecule to improve compatibility with other materials or enhance its solubility in different solvents.

From an environmental standpoint, researchers have been exploring sustainable methods for synthesizing 2-Hydroxy-3,6,7,10,11-pentahexyloxytriphenylene. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production. This includes the use of biodegradable solvents and recyclable catalysts to make the synthesis process more eco-friendly.

In terms of biological applications, preliminary studies suggest that this compound may exhibit bioactivity due to its structural similarity to certain natural products. However, further research is required to fully understand its interactions with biological systems and assess its potential as a drug candidate or bioactive agent.

The study of CAS No. 156244-98-3 continues to evolve as scientists uncover new insights into its structure-property relationships and explore innovative applications across various disciplines. With ongoing advancements in synthetic methodologies and material science technologies